Cas no 1804492-52-1 (2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1804492-52-1
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4865907
• Update Time: 2025-06-11

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-6-3(2-11)1-4(16(12,14)15)5(13-6)7(9)10/h1,7H,(H2,12,14,15)
• InChI Key： TYNJSHXIXCFIPY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide

Comprehensive Overview of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804492-52-1)

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804492-52-1) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique sulfonamide and difluoromethyl functional groups, has garnered attention for its potential in developing novel crop protection agents and enzyme inhibitors. Its molecular structure, featuring a chloro and cyano substitution pattern, contributes to its reactivity and selectivity in chemical synthesis.

In recent years, the demand for high-performance agrochemical intermediates like 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide has surged, driven by the need for sustainable pest control solutions. Researchers are particularly interested in its role as a herbicide precursor, given its ability to target specific plant enzymes while minimizing environmental impact. The compound's difluoromethyl group enhances its metabolic stability, a feature highly valued in modern agrochemical design.

From a pharmaceutical perspective, CAS No. 1804492-52-1 is being explored for its potential as a bioactive scaffold. Its sulfonamide moiety is known to interact with various biological targets, making it a candidate for drug discovery programs focused on anti-inflammatory or antimicrobial applications. The compound's nitrogen-rich heterocyclic core aligns with current trends in fragment-based drug design, where small, versatile molecules serve as building blocks for larger therapeutics.

The synthesis of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide typically involves multi-step organic transformations, including halogenation, cyanation, and sulfonamide formation. Recent advancements in green chemistry have prompted researchers to develop more efficient routes for its production, reducing waste and energy consumption. These innovations address growing concerns about sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 1804492-52-1 relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is a subject of ongoing study, particularly regarding its hydrolytic degradation and photostability—key factors for formulation development. These aspects are crucial for researchers searching for stable chemical intermediates or analytical reference standards.

In the context of intellectual property, 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide appears in several patents related to crop protection compositions and medicinal chemistry. Its structural features make it a valuable lead compound for further derivatization, a strategy commonly employed in competitive agrochemical research. This aligns with frequent searches for patented chemical structures and novel pesticide ingredients.

From a commercial standpoint, the global market for pyridine-based chemicals like CAS No. 1804492-52-1 is expanding, with particular growth in Asia-Pacific regions. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical GMP and agrochemical regulations. This trend reflects broader industry searches for reliable chemical suppliers and quality control standards.

Environmental fate studies of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide are gaining importance, particularly regarding its biodegradation pathways and ecotoxicological profile. Regulatory agencies worldwide are emphasizing environmental risk assessment for new chemical entities, driving research into benign-by-design molecules—a hot topic in green chemistry forums and regulatory science discussions.

Looking ahead, CAS No. 1804492-52-1 represents an interesting case study in structure-activity relationship optimization. Computational chemistry approaches, including molecular docking and QSAR modeling, are being applied to predict its interactions with biological targets. These methods align with current interests in AI-assisted drug discovery and in silico screening, frequently searched terms in cheminformatics communities.

For laboratory handling, proper material safety data should always be consulted when working with 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-sulfonamide. While not classified as hazardous under standard conditions, appropriate laboratory precautions should be maintained—a reminder that resonates with searches for safe chemical handling practices and lab safety protocols in research institutions worldwide.